6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-imidazo[1,2-a]pyridin-6-ylmethanone
• InChI: InChI=1S/C18H17FN4O/c19-15-2-4-16(5-3-15)21-9-11-22(12-10-21)18(24)14-1-6-17-20-7-8-23(17)13-14/h1-8,13H,9-12H2
• InChI Key: SDCVJGIIQHXBKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol

Description

6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a member of the imidazo[1,2-a]pyridine family, which is known for its diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine is not fully understood. However, studies suggest that this compound acts by inhibiting certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to bind to the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of inflammatory mediators. It has also been shown to have anti-tumor properties by inducing apoptosis in cancer cells. Additionally, this compound has been found to have anxiolytic and antidepressant effects by binding to the 5-HT1A receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine in lab experiments is its diverse pharmacological properties. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a useful tool for studying various diseases. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine. One possible direction is to investigate its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its anti-viral properties and its potential to treat viral infections. Additionally, further research could be conducted to optimize the synthesis method of this compound to make it more accessible for lab experiments.
In conclusion, 6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine is a chemical compound with diverse pharmacological properties that has potential therapeutic applications in various fields of research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to fully understand its potential therapeutic applications and to optimize its synthesis method.

Synthesis Methods

The synthesis of 6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine is a complex process that involves multiple steps. The most commonly used method for synthesizing this compound is the reaction of 4-fluorobenzoyl chloride with 1-(4-piperazinyl)imidazo[1,2-a]pyridine in the presence of a base. This reaction results in the formation of 6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine as the final product.

Scientific Research Applications

6-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}imidazo[1,2-a]pyridine has shown potential therapeutic applications in various fields of research. This compound has been extensively studied for its anti-inflammatory, anti-tumor, and anti-viral properties. It has also been investigated for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.